4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide

• Molecular Formula: C24H28N4O4S
• Molecular Weight: 468.6 g/mol
• IUPAC Name: 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide
• InChI: InChI=1S/C24H28N4O4S/c1-24(2,3)18-7-11-20(12-8-18)32-17-4-6-22(29)27-19-9-13-21(14-10-19)33(30,31)28-23-25-15-5-16-26-23/h5,7-16H,4,6,17H2,1-3H3,(H,27,29)(H,25,26,28)
• InChI Key: CRZFGXOHODUGCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3

Description

Chemical Structure and Properties The compound 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide (CAS: Not explicitly provided; Molecular Formula: C₂₆H₃₂N₄O₄S) is a sulfonamide-linked butanamide derivative featuring a tert-butylphenoxy moiety and a pyrimidin-2-ylsulfamoyl group. Key physicochemical properties include a molecular weight of 496.63 g/mol, logP of 4.6041, and a polar surface area of 90.502 Ų .

The tert-butyl group enhances steric bulk and hydrophobicity, which may improve metabolic stability compared to smaller alkyl substituents.

Preparation Methods

The synthesis of 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide typically involves multiple steps. The synthetic route often starts with the preparation of the tert-butylphenoxy and pyrimidin-2-ylsulfamoyl intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common reagents and conditions for these reactions include solvents like dichloromethane, catalysts like palladium on carbon, and specific temperatures and pressures to optimize the reaction rates and yields. The major products formed from these reactions depend on the specific functional groups targeted and the conditions applied.

Scientific Research Applications

4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity, including interactions with enzymes or receptors.

Medicine: Research may explore its potential as a therapeutic agent, particularly in targeting specific pathways or diseases.

Industry: It can be used in the development of new materials or as a component in chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating specific functions. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a systematic comparison of the target compound with structurally related butanamide derivatives, focusing on substituent variations and their impact on physicochemical and functional properties.

Table 1: Structural and Physicochemical Comparison

Compound Name / ID	Molecular Formula	Molecular Weight (g/mol)	logP	Key Substituents	Notable Features	Reference
Target Compound : 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide	C₂₆H₃₂N₄O₄S	496.63	4.6041	- 4-tert-butylphenoxy - Pyrimidin-2-ylsulfamoyl	High lipophilicity; potential for sustained target engagement
4-(4-Chloro-2-methylphenoxy)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]butanamide	C₂₁H₂₄ClN₃O₄S	458.00	~3.8*	- 4-Chloro-2-methylphenoxy - Pyrrolidin-1-ylsulfonyl	Chlorine atom may enhance electronegativity; pyrrolidine improves solubility
N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-phenylbutanamide	C₂₁H₂₂N₄O₃S	410.49	~4.1*	- 4-Methylpyrimidin-2-ylsulfamoyl - Phenylbutanamide	Methylpyrimidine reduces steric hindrance; phenyl enhances π-π interactions
4-(4-Ethylphenoxy)-N-(4-morpholin-4-ylphenyl)butanamide	C₂₂H₂₈N₂O₃	376.47	~3.5*	- 4-Ethylphenoxy - Morpholin-4-ylphenyl	Morpholine improves aqueous solubility; ethyl group balances lipophilicity
3-Phenyl-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide	C₂₀H₂₀N₄O₃S	396.47	~4.0*	- Pyrimidin-2-ylsulfamoyl - 3-Phenylbutanamide	Shorter alkyl chain may reduce metabolic stability

*Estimated logP values based on structural analogs due to incomplete data in references.

Key Observations

Chlorine in the 4-chloro-2-methylphenoxy analog (logP ~3.8) slightly reduces lipophilicity but introduces electronegativity, which may enhance target binding .

Sulfamoyl Group Variations :

• Pyrimidin-2-ylsulfamoyl (target compound) provides hydrogen-bonding sites (N-H and pyrimidine N atoms), favoring interactions with enzymes or receptors.
• Pyrrolidin-1-ylsulfonyl () replaces the pyrimidine with a saturated ring, reducing hydrogen-bonding capacity but improving solubility .

Biological Implications: Analogs like N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-phenylbutanamide (CAS: 432517-28-7) demonstrate that methyl groups on pyrimidine can modulate steric effects without significantly altering logP . Patent data () highlights butanamide derivatives (e.g., CTPS1 inhibitors) with cyclopropanesulfonamido-pyrimidinyl groups, indicating therapeutic relevance for proliferative diseases .

Synthetic Feasibility: The tert-butylphenoxy group may complicate synthesis due to steric hindrance during coupling reactions, whereas morpholine or pyrrolidine derivatives () are more straightforward to functionalize .

Biological Activity

The compound 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide is a synthetic organic molecule that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a detailed overview of its biological activity, including mechanisms of action, efficacy in various assays, and relevant case studies.

Chemical Structure

The compound can be characterized by its complex structure, which includes a tert-butylphenoxy moiety and a pyrimidin-2-ylsulfamoyl group. The molecular formula is represented as follows:

$$\text{C}_{19}\text{H}_{24}\text{N}_{2}\text{O}_{3}\text{S}$$

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets, including enzymes and receptors involved in inflammatory and cancer pathways. The presence of the pyrimidine and sulfonamide groups suggests potential interactions with kinase pathways and cytokine signaling , which are critical in inflammation and tumorigenesis.

Biological Activity Overview

Recent studies have explored the anti-inflammatory properties of related compounds, indicating that modifications similar to those found in 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide may lead to significant inhibition of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. This suggests that the compound could be effective in treating conditions characterized by excessive inflammation.

Table 1: Summary of Biological Activities

Activity Type	Assay Methodology	Observed Effect	Reference
Anti-inflammatory	In vitro cytokine assays	Inhibition of IL-1β, IL-6
Cytotoxicity	Cell viability assays	Non-cytotoxic at therapeutic doses
Enzyme inhibition	Kinase activity assays	Modulation of kinase pathways

Case Studies

• In Vitro Studies : A study demonstrated that compounds structurally related to 4-(4-tert-butylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]butanamide effectively suppressed mRNA expression levels of inflammatory cytokines in human liver hepatocytes. The results indicated a significant reduction in IL-1β and IL-6 levels without hepatotoxicity, suggesting promising therapeutic potential for inflammatory diseases .
• In Vivo Studies : In animal models, the administration of related compounds showed a marked decrease in serum levels of ALT and AST following LPS-induced inflammation, indicating protective effects against liver damage while highlighting their anti-inflammatory capabilities .
• Molecular Interactions : The compound's crystal structure reveals strong intermolecular hydrogen bonding between phenolic groups and pyridyl moieties, which may enhance its stability and bioactivity. Such interactions are crucial for the compound's effectiveness as they facilitate better binding to target proteins involved in inflammatory responses .